Cas no 19676-10-9 (2-Butanone, 1-(4-cinnolinyl)-)

• Product Name: 2-Butanone, 1-(4-cinnolinyl)-
• CAS No: 19676-10-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1388324
• Update Time: 2024-08-14

2-Butanone, 1-(4-cinnolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(4-cinnolinyl)-

• Inchi： 1S/C12H12N2O/c1-2-10(15)7-9-8-13-14-12-6-4-3-5-11(9)12/h3-6,8H,2,7H2,1H3
• InChI Key： YTKUCFPSTLWFDV-UHFFFAOYSA-N
• SMILES： C(C1=C2C(=NN=C1)C=CC=C2)C(=O)CC

Computed Properties

• Exact Mass: 200.09506

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Melting Point: 112-112.5 °C
• Boiling Point: 360.9±34.0 °C(Predicted)
• PSA: 42.85
• pka: 2.25±0.10(Predicted)